Cas no 86296-62-0 (2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione)

2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione structure
86296-62-0 structure
Product Name:2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione
CAS No:86296-62-0
MF:C15H10O4S
MW:286.302503108978
CID:2809220
PubChem ID:13030768
Update Time:2025-04-21

2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione Chemical and Physical Properties

Names and Identifiers

    • 86296-62-0
    • 2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione
    • DTXSID70515717
    • Inchi: 1S/C15H10O4S/c16-13(10-6-2-1-3-7-10)15-14(17)11-8-4-5-9-12(11)20(15,18)19/h1-9,15H
    • InChI Key: IKDTWHVRKKCBQT-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(C1C(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 286.02997997Da
  • Monoisotopic Mass: 286.02997997Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 76.7Ų
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